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Compound of Interest

Compound Name: Maqaaeyyr

Cat. No.: B12397021 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of Abiraterone Acetate's performance against key alternatives in the treatment of prostate cancer, suppo

independent clinical trials.

Mechanism of Action
Abiraterone acetate is a potent and selective inhibitor of the enzyme CYP17A1, a critical enzyme in the androgen biosynthesis pathway.[1] Androgens

hormones that can fuel the growth of prostate cancer cells.[1] Abiraterone acetate's active form, abiraterone, blocks two key enzymatic reactions (17α

within the testes, adrenal glands, and the prostate tumor itself.[1][2] This action significantly reduces the levels of androgens throughout the body, the

androgen-dependent prostate cancer.[1] Due to its impact on steroid synthesis, it is co-administered with prednisone to manage potential side effects 

[2][3]

digraph "Androgen_Synthesis_Pathway" {

  graph [rankdir="LR", splines=ortho, bgcolor="#F1F3F4"];

  node [shape=box, style="filled", fontname="Arial", fontsize=10, margin=0.2];

  edge [arrowhead=vee, color="#202124", penwidth=1.5];

// Nodes

Cholesterol [label="Cholesterol", fillcolor="#FFFFFF", fontcolor="#202124"];

Pregnenolone [label="Pregnenolone", fillcolor="#FFFFFF", fontcolor="#202124"];

Progesterone [label="Progesterone", fillcolor="#FFFFFF", fontcolor="#202124"];

DHEA [label="DHEA", fillcolor="#FFFFFF", fontcolor="#202124"];

Androstenedione [label="Androstenedione", fillcolor="#FFFFFF", fontcolor="#202124"];

Testosterone [label="Testosterone", fillcolor="#FBBC05", fontcolor="#202124"];

AndrogenReceptor [label="Androgen Receptor\n(in Prostate Cancer Cell)", fillcolor="#FFFFFF", fontcolor="#20212

TumorGrowth [label="Tumor Growth\n & Proliferation", fillcolor="#EA4335", fontcolor="#FFFFFF"];

CYP17A1 [label="CYP17A1 Enzyme\n(17α-hydroxylase/C17,20-lyase)", shape=ellipse, style=filled, fillcolor="#4285

Abiraterone [label="Abiraterone Acetate", shape=box, style=filled, fillcolor="#34A853", fontcolor="#FFFFFF"];

// Edges

Cholesterol -> Pregnenolone;

Pregnenolone -> Progesterone;

Pregnenolone -> DHEA [label="CYP17A1", fontcolor="#5F6368"];

Progesterone -> Androstenedione [label="CYP17A1", fontcolor="#5F6368"];

DHEA -> Androstenedione;

Androstenedione -> Testosterone;

Testosterone -> AndrogenReceptor [label="binds to"];

AndrogenReceptor -> TumorGrowth [label="activates"];

Abiraterone -> CYP17A1 [label="Inhibits", arrowhead=tee, color="#EA4335", style=dashed, penwidth=2.0];
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CYP17A1 -> DHEA [style=invis];

CYP17A1 -> Androstenedione [style=invis];

}

Caption: Generalized workflow for pivotal Abiraterone clinical trials. (Within 100 charac

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While

accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [Contact our Ph.D. Support Tea

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and

researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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